Cas no 186826-60-8 (Ethanesulfonyl chloride, 2-chloro-1,1,2-trifluoro-)

• Product Name: Ethanesulfonyl chloride, 2-chloro-1,1,2-trifluoro-
• CAS No: 186826-60-8
• MF: C₂HCl₂F₃O₂S
• MW: 216.994348287582
• MDL: MFCD29066619
• CID: 3834179
• PubChem ID: 85714385
• Update Time: 2025-06-09

Ethanesulfonyl chloride, 2-chloro-1,1,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-chloro-1,1,2-trifluoro-
• MFCD29066619
• 2-Chloro-1,1,2-trifluoro-ethanesulfonyl chloride
• 2-CHLORO-1,1,2-TRIFLUOROETHANESULFONYL CHLORIDE
• 186826-60-8
• 2-Chloro-1,1,2-trifluoro-ethanesulfonyl chloride, 97%

• MDL： MFCD29066619
• Inchi： 1S/C2HCl2F3O2S/c3-1(5)2(6,7)10(4,8)9/h1H
• InChI Key： MAGSGNNJLXDMQV-UHFFFAOYSA-N
• SMILES： ClS(C(C(F)Cl)(F)F)(=O)=O

Computed Properties

• Exact Mass: 215.9026403Da
• Monoisotopic Mass: 215.9026403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Additional information on Ethanesulfonyl chloride, 2-chloro-1,1,2-trifluoro-

2-Chloro-1,1,2-trifluoroethanesulfonyl Chloride (CAS No. 186826-60-8): An Overview and Applications in Modern Chemistry

2-Chloro-1,1,2-trifluoroethanesulfonyl chloride (CAS No. 186826-60-8) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis and pharmaceutical research. This compound, also known as CF₃CHClSO₂Cl, is characterized by its unique combination of fluorine, chlorine, and sulfur functionalities, which contribute to its exceptional reactivity and utility in various chemical transformations.

The structure of 2-chloro-1,1,2-trifluoroethanesulfonyl chloride consists of a trifluoromethyl group (CF₃) attached to a chloroethyl sulfonyl chloride moiety (CHClSO₂Cl). The presence of these functional groups imparts several desirable properties to the molecule, including high electrophilicity, thermal stability, and solubility in organic solvents. These properties make it an ideal reagent for a wide range of synthetic applications.

In recent years, 2-chloro-1,1,2-trifluoroethanesulfonyl chloride has been extensively studied for its role in the synthesis of fluorinated compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and materials science. The ability to introduce fluorine atoms into organic molecules is highly valued due to the unique electronic and steric effects that fluorine imparts. Fluorinated compounds often exhibit enhanced biological activity, metabolic stability, and improved pharmacokinetic properties.

One of the key applications of 2-chloro-1,1,2-trifluoroethanesulfonyl chloride is in the synthesis of sulfonamides. Sulfonamides are a class of compounds that have found widespread use in medicine due to their broad-spectrum antibacterial activity. The reactivity of CF₃CHClSO₂Cl allows it to efficiently form sulfonamide bonds with a variety of nucleophiles, making it a valuable tool for the preparation of novel sulfonamide derivatives.

Beyond its use in pharmaceuticals, 2-chloro-1,1,2-trifluoroethanesulfonyl chloride has also been explored for its potential in the synthesis of fluorinated polymers. Fluorinated polymers are known for their excellent chemical resistance, low surface energy, and thermal stability. These properties make them ideal for applications in coatings, adhesives, and electronic materials. Recent studies have demonstrated that CF₃CHClSO₂Cl can be used as a monomer or cross-linking agent in the polymerization process, leading to the formation of highly functionalized fluoropolymers with tailored properties.

In the context of materials science, 2-chloro-1,1,2-trifluoroethanesulfonyl chloride has shown promise as a reagent for the modification of surfaces and interfaces. Its ability to form stable covalent bonds with various substrates makes it useful for creating functional coatings with enhanced hydrophobicity or oleophobicity. This has important implications for applications such as self-cleaning surfaces and anti-fouling coatings.

The synthesis of 2-chloro-1,1,2-trifluoroethanesulfonyl chloride typically involves several steps. One common approach is the reaction of 1-chloro-1,1-difluoroethyl fluoride with sulfur trioxide (SO₃) followed by chlorination. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methods have led to more efficient and environmentally friendly routes for the production of this compound.

The safety and handling of 2-chloro-1,1,2-trifluoroethanesulfonyl chloride are important considerations due to its reactivity and potential hazards. It is recommended that all operations involving this compound be conducted under inert conditions and with appropriate personal protective equipment (PPE). Additionally, proper storage conditions should be maintained to prevent degradation or unwanted reactions.

In conclusion, 2-chloro-1,1,2-trifluoroethanesulfonyl chloride (CAS No. 186826-60-8) is a powerful reagent with a wide range of applications in modern chemistry. Its unique combination of functional groups makes it an indispensable tool for the synthesis of fluorinated compounds, sulfonamides, fluoropolymers, and functional coatings. Ongoing research continues to uncover new uses for this versatile compound, further solidifying its importance in both academic and industrial settings.